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Compound of Interest

Compound Name: 4-Bromo-1-chloro-2-ethylbenzene

Cat. No.: B1519923

In-Depth Technical Guide: 4-Bromo-1-chloro-2-
ethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Bromo-1-chloro-2-ethylbenzene. The information is presented to support
research and development activities where this compound may be utilized as a synthetic
intermediate or building block.

Physicochemical and Structural Data

A summary of the key quantitative data for 4-Bromo-1-chloro-2-ethylbenzene is provided in
the table below for ease of reference and comparison.
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Parameter Value Citations

Molecular Formula CsHsBrCl [1112113114]

Molecular Weight 219.51 g/mol [21[31[4]

Monoisotopic Mass 217.94979 Da [1][5]

CAS Number 289039-22-1 [11121[31[4]

Appearance Clear, colorless liquid [1][2][3]

Density 1.459 g/cm3 [3]

Boiling Point 235.1°C at 760 mmHg [3]

Flash Point 116.2°C [3]

Refractive Index 1.556 [3]

InChi Key ILONJGBEXZUYOI- G
UHFFFAOYSA-N

Canonical SMILES CCC1=C(C=CC(=C1)BnCI [1][5]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-Bromo-1-chloro-

2-ethylbenzene are not readily available in publicly accessible literature. However, for

professionals in drug development and organic synthesis, a generalized workflow for the

preparation of substituted ethylbenzenes can be conceptualized. Such a synthesis would likely

involve a multi-step process, potentially starting from a commercially available substituted

benzene derivative.

A plausible, though not experimentally verified, synthetic approach could involve the following

conceptual steps:

» Friedel-Crafts Acylation: Reaction of a suitable bromochloro-benzene with acetyl chloride in

the presence of a Lewis acid catalyst (e.g., AlCI3) to introduce an acetyl group.
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e Clemmensen or Wolff-Kishner Reduction: Reduction of the resulting ketone to an ethyl
group.

 Purification: The final product would require purification, likely through techniques such as
distillation or column chromatography, to achieve the desired purity for subsequent
applications.

It is imperative for researchers to develop and validate a specific synthetic protocol in a
laboratory setting, including in-process controls and full analytical characterization of the final
compound.

Logical Relationship Diagram

The following diagram illustrates the key identifiers and properties of 4-Bromo-1-chloro-2-
ethylbenzene, providing a clear visual summary of its core attributes.

Caption: Key identifiers and properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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